Cas no 58887-22-2 (4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]-)

4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]- structure
58887-22-2 structure
Product Name:4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]-
CAS No:58887-22-2
MF:C16H18N4OS
MW:314.405321598053
CID:340525
Update Time:2024-03-01

4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxamide,2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]-
    • 4-Thiazolecarboxamide, 2-[(1S)-1-aminoethyl]-N-[2-(1H-indol-3-yl)ethyl]-
    • TM-64
    • TM 64
    • Inchi: 1S/C16H18N4OS/c1-10(17)16-20-14(9-22-16)15(21)18-7-6-11-8-19-13-5-3-2-4-12(11)13/h2-5,8-10,19H,6-7,17H2,1H3,(H,18,21)/t10-/m0/s1
    • InChI Key: XWYCGSFRLLWGTP-JTQLQIEISA-N
    • SMILES: S1C=C(C(NCCC2C3=C(NC=2)C=CC=C3)=O)N=C1[C@@H](N)C

Computed Properties

  • Exact Mass: 314.12034
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • XLogP3: 0.828

Experimental Properties

  • Density: 1.313±0.06 g/cm3(Predicted)
  • Melting Point: 120-122 °C(Solv: benzene (71-43-2))
  • Boiling Point: 611.6±50.0 °C(Predicted)
  • PSA: 83.8
  • pka: 14.06±0.46(Predicted)
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